Mechanism of action for 2-[(Pentan-2-yl)amino]cyclohexan-1-ol derivatives
Mechanism of action for 2-[(Pentan-2-yl)amino]cyclohexan-1-ol derivatives
Executive Summary
The 2-aminocyclohexan-1-ol scaffold is a privileged structure in medicinal chemistry, known to be a component of various biologically active compounds. Derivatives of this core, such as 2-[(pentan-2-yl)amino]cyclohexan-1-ol, are of significant interest for their potential therapeutic applications. While public domain data on this specific derivative is limited, extensive research on analogous compounds provides a strong basis for predicting its mechanism of action and guiding its development.
This technical guide synthesizes the current understanding of 2-aminocyclohexan-1-ol derivatives, proposing a putative mechanism of action for the 2-[(pentan-2-yl)amino]cyclohexan-1-ol series. It outlines a comprehensive framework for the experimental validation of this mechanism, from initial target identification to in-depth signaling pathway analysis. The methodologies described are grounded in established principles of drug discovery and chemical biology, designed to provide researchers and drug development professionals with a rigorous, actionable roadmap.
Key insights from related compounds suggest potential activities including, but not limited to, anticonvulsant properties via modulation of ion channels or transporters like P-glycoprotein, and potential roles in targeting cancer cell lines.[1][2] The guide emphasizes a hypothesis-driven approach, leveraging computational methods alongside robust biochemical and genetic techniques to elucidate the precise molecular interactions and cellular consequences of this class of compounds.
Introduction and Core Molecular Structure
The 2-aminocyclohexan-1-ol moiety is a versatile chiral building block that forms the core of numerous synthetic drugs.[3] Its rigid cyclohexane ring, substituted with vicinal amino and hydroxyl groups, allows for precise stereochemical arrangements (cis/trans isomers and R/S enantiomers) that are often critical for biological activity.[3][4] The specific derivative, 2-[(pentan-2-yl)amino]cyclohexan-1-ol, introduces an N-alkyl side chain which can significantly influence lipophilicity, steric interactions, and hydrogen bonding capacity, thereby modulating the compound's pharmacokinetic and pharmacodynamic profile.
A key feature of trans-2-aminocyclohexan-1-ol derivatives is their ability to act as pH-triggered conformational switches.[5][6][7][8] Protonation of the amino group can induce a dramatic conformational flip, stabilized by an intramolecular hydrogen bond between the ammonium and hydroxyl groups.[6][8] This conformational change can alter the orientation of other substituents, potentially modulating the molecule's interaction with a biological target in response to the pH of the local microenvironment.
Putative Mechanism of Action: A Hypothesis-Driven Framework
Based on documented activities of structurally related N-aminoalkyl derivatives of trans-2-aminocyclohexan-1-ol, a primary hypothesized mechanism of action is the modulation of central nervous system targets. Specifically, studies have demonstrated anticonvulsant activity and potent inhibition of P-glycoprotein (P-gp), a key efflux transporter involved in multidrug resistance in both epilepsy and oncology.[1][2]
Hypothesis: 2-[(Pentan-2-yl)amino]cyclohexan-1-ol derivatives act as modulators of neuronal excitability, potentially through direct interaction with ion channels or by inhibiting efflux transporters like P-gp, thereby increasing the effective concentration of endogenous or co-administered neuroactive agents.
Small molecules can exert their effects by interacting with various cellular targets, including receptors, ion channels, enzymes, and transporter molecules. The specific mechanism can range from agonism or antagonism at a receptor to the inhibition of an enzyme's active site.[9]
Structure-Activity Relationships (SAR)
SAR studies are fundamental to understanding how a molecule's chemical structure correlates with its biological activity, guiding the optimization of lead compounds.[10][11][12] For the 2-[(pentan-2-yl)amino]cyclohexan-1-ol series, SAR exploration would focus on systematically modifying three key regions:
-
The N-Alkyl Substituent (Pentan-2-yl group): Altering the length, branching, and cyclization of this chain can impact lipophilicity and steric fit within the target's binding pocket.
-
The Cyclohexane Ring: Introducing substituents or altering ring conformation can fine-tune the spatial relationship between the amino and hydroxyl groups.
-
Stereochemistry: The relative (cis/trans) and absolute (R/S) configuration at the C1 and C2 positions is critical and must be evaluated, as enantiomers can have vastly different biological activities and safety profiles.[1]
A systematic SAR investigation allows for the identification of structural features that enhance potency, selectivity, and pharmacokinetic properties.[12][13]
Experimental Workflows for Mechanism of Action (MoA) Elucidation
Determining the molecular target of a novel compound is a critical step in drug discovery.[14] A multi-pronged approach combining direct biochemical, genetic, and computational methods is most effective for comprehensive target identification and validation.[14][15]
Workflow 1: Target Identification and Validation
This workflow outlines the process from initial broad screening to specific target validation.
Caption: Workflow for identifying and validating the molecular target of a novel compound.
Detailed Experimental Protocols
Protocol 1: Affinity-Based Protein Pulldown
This direct biochemical method uses a modified version of the compound to isolate its binding partners from a cellular lysate.[14][15]
-
Probe Synthesis: Synthesize an analogue of 2-[(pentan-2-yl)amino]cyclohexan-1-ol with a linker arm and an affinity tag (e.g., biotin) at a position determined by SAR studies to be non-essential for activity.
-
Immobilization: Conjugate the biotinylated probe to streptavidin-coated agarose beads. Prepare control beads with no compound.
-
Lysate Preparation: Prepare a protein lysate from a relevant cell line (e.g., a neuronal cell line for anticonvulsant screening or a cancer cell line shown to be sensitive).
-
Incubation: Incubate the cell lysate with both the compound-conjugated beads and the control beads.
-
Washing: Wash the beads extensively to remove non-specific protein binders.
-
Elution: Elute the specifically bound proteins from the beads.
-
Analysis: Separate the eluted proteins by SDS-PAGE. Excise protein bands unique to the compound pulldown and identify them using LC-MS/MS analysis.[14] Proteins enriched in the compound sample are considered potential binding partners.[15]
Protocol 2: Cellular Thermal Shift Assay (CETSA)
CETSA is an orthogonal method to validate target engagement in a cellular context. It relies on the principle that a compound binding to its target protein stabilizes it against thermal denaturation.[16]
-
Cell Treatment: Treat intact cells or cell lysates with the test compound or a vehicle control (DMSO).
-
Heating: Heat the samples across a range of temperatures.
-
Lysis & Centrifugation: Lyse the cells (if treated intact) and centrifuge to pellet aggregated, denatured proteins.
-
Quantification: Collect the supernatant containing the soluble, non-denatured proteins.
-
Analysis: Analyze the amount of the putative target protein remaining in the supernatant at each temperature using Western blotting or mass spectrometry. A shift in the melting curve to a higher temperature in the presence of the compound indicates direct target engagement.
Proposed Downstream Signaling Pathway
If the primary target is identified as an ion channel or a G-protein coupled receptor (GPCR), the next step is to elucidate the downstream signaling consequences.
Sources
- 1. Similar Safety Profile of the Enantiomeric N-Aminoalkyl Derivatives of Trans-2-Aminocyclohexan-1-ol Demonstrating Anticonvulsant Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 3. Buy (1R,2S)-2-aminocyclohexanol | 931-15-7 [smolecule.com]
- 4. (1R,2R)-2-Aminocyclohexanol | C6H13NO | CID 735777 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 7. researchgate.net [researchgate.net]
- 8. westmont.edu [westmont.edu]
- 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 10. collaborativedrug.com [collaborativedrug.com]
- 11. Structure Activity Relationships - Drug Design Org [drugdesign.org]
- 12. rroij.com [rroij.com]
- 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 14. pdf.benchchem.com [pdf.benchchem.com]
- 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 16. researchgate.net [researchgate.net]
